2-Toluoylglucosamine

• CAS No.: 63983-52-8
• Molecular Formula: C14H19NO6
• Molecular Weight: 297.3 g/mol
• IUPAC Name: 2-methyl-N-[(2R,3R,4S,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl]benzamide
• InChI: InChI=1S/C14H19NO6/c1-8-4-2-3-5-9(8)14(21)15-10(6-16)12(19)13(20)11(18)7-17/h2-6,10-13,17-20H,7H2,1H3,(H,15,21)/t10-,11+,12+,13+/m0/s1
• InChI Key: CFAWZORRHFVWKU-UMSGYPCISA-N
• SMILES: CC1=CC=CC=C1C(=O)NC(C=O)C(C(C(CO)O)O)O
• Isomeric SMILES: CC1=CC=CC=C1C(=O)N[C@@H](C=O)[C@H]([C@@H]([C@@H](CO)O)O)O
• Synonyms: 2-toluoylglucosamine; o-toluoylglucosamine

Description

2-Toluoylglucosamine is a glucosamine derivative in which a toluoyl group (a methyl-substituted benzoyl group) is attached to the amino group of glucosamine. Glucosamine derivatives are widely studied for their roles in glycosylation, metabolic pathways, and therapeutic applications, particularly in joint health and drug delivery systems .

However, synthesis protocols, stability, and exact biological targets for 2-toluoylglucosamine remain undercharacterized, necessitating further research.

Comparison with Similar Compounds

Key Structural and Functional Differences

The table below summarizes critical differences between 2-toluoylglucosamine and related glucosamine derivatives:

Compound	Substituent Group	Solubility	Biological Activity	Applications
2-Toluoylglucosamine	2-Toluoyl (o-methylbenzoyl)	Low (hydrophobic)	Not well-documented; inferred enhanced bioavailability	Potential drug delivery, synthetic intermediates
N-Acetylglucosamine	Acetyl	Moderate	Chitin synthesis, glycosaminoglycan production	Joint health supplements, biomaterials
Glucosamine Sulfate	Sulfate	High	Cartilage repair, anti-inflammatory	Osteoarthritis treatment
Phenylacetylglutamine	Phenylacetyl	Low	Metabolic biomarker (cardiovascular disease)	Clinical diagnostics

Research Findings

Substituent Effects on Solubility and Bioavailability :

• The toluoyl group’s hydrophobicity likely reduces aqueous solubility compared to acetyl or sulfate groups but may improve lipid bilayer penetration .
• Sulfated derivatives (e.g., glucosamine sulfate) exhibit high solubility and are preferred for oral formulations targeting joint health .

Analytical Challenges :

• Glycan analysis tools like GlycoBase and autoGU are critical for characterizing glucosamine derivatives, but 2-toluoylglucosamine’s unique structure may require specialized chromatographic methods .
• Mass spectrometry techniques, as described by Klein et al. (2018), could resolve site-specific modifications in such derivatives .

Therapeutic Potential: N-Acetylglucosamine is extensively used in osteoarthritis management due to its role in cartilage repair . Phenylacetylglutamine, a structurally distinct analog, is linked to cardiovascular risk stratification, highlighting the impact of substituent choice on biological function .